![molecular formula C17H17NO3 B5540499 N-(1,3-benzodioxol-5-ylmethyl)-3-phenylpropanamide](/img/structure/B5540499.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-3-phenylpropanamide, commonly known as MDMA, is a synthetic drug that has gained popularity in recent years due to its euphoric and empathogenic effects. MDMA is classified as a Schedule I drug by the United States Drug Enforcement Administration (DEA) due to its high potential for abuse and lack of accepted medical use. Despite this classification, MDMA has been the subject of scientific research for its potential therapeutic benefits in treating various mental health disorders.
Scientific Research Applications
In Vitro Metabolism and Clearance Rates
Study
The metabolism of synthetic cannabinoids, closely related to N-(1,3-benzodioxol-5-ylmethyl)-3-phenylpropanamide, was examined. This study focused on their metabolism in human liver microsomes, identifying several metabolites and providing valuable information for forensic applications (Cooman & Bell, 2019).
Antimicrobial Applications
Study
N-Benzimidazol-1-yl-methyl-benzamide derivatives were synthesized and evaluated for antimicrobial activity against various bacterial and fungal strains. This highlights the potential of compounds structurally related to this compound in antimicrobial applications (Sethi et al., 2016).
Antiepileptic Activity
Study
Phthalimide derivatives bearing amino acid conjugated anilines, structurally similar to this compound, demonstrated significant antiepileptic activity in experimental models. This suggests potential applications in antiepileptic drug development (Asadollahi et al., 2019).
Synthesis and Structural Analysis
Study
A detailed synthesis and structural analysis of compounds like 2-benzoyl-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide were conducted. These studies are crucial for understanding the properties and potential applications of similar compounds (Demir et al., 2016).
Anticancer and Antimicrobial Agents
Study
The synthesis and evaluation of derivatives such as 2-phenylamino-thiazole as antimicrobial agents indicate the potential of related compounds in treating bacterial infections and cancer (Bikobo et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been shown to have anticancer activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . This suggests that N-Benzo[1,3]dioxol-5-ylmethyl-3-phenyl-propionamide may interact with its targets to disrupt normal cell cycle progression and promote programmed cell death.
Biochemical Pathways
It is likely that this compound affects pathways related to cell cycle regulation and apoptosis, given its potential anticancer activity .
Result of Action
Related compounds have been shown to cause cell cycle arrest and induce apoptosis in cancer cells . This suggests that N-Benzo[1,3]dioxol-5-ylmethyl-3-phenyl-propionamide may have similar effects.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3/c19-17(9-7-13-4-2-1-3-5-13)18-11-14-6-8-15-16(10-14)21-12-20-15/h1-6,8,10H,7,9,11-12H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPUNIJATAWVJEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47201472 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.